Cas no 2648998-76-7 (4-Chloro-1-(difluoromethoxy)-2-(1-isocyanatoethyl)benzene)

• Product Name: 4-Chloro-1-(difluoromethoxy)-2-(1-isocyanatoethyl)benzene
• CAS No: 2648998-76-7
• MF: C₁₀H₈ClF₂NO₂
• MW: 247.625828742981
• CID: 5790272
• PubChem ID: 165662314
• Update Time: 2025-08-03

4-Chloro-1-(difluoromethoxy)-2-(1-isocyanatoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• EN300-1956876
• 2648998-76-7
• 4-chloro-1-(difluoromethoxy)-2-(1-isocyanatoethyl)benzene
• 4-Chloro-1-(difluoromethoxy)-2-(1-isocyanatoethyl)benzene

• Inchi： 1S/C10H8ClF2NO2/c1-6(14-5-15)8-4-7(11)2-3-9(8)16-10(12)13/h2-4,6,10H,1H3
• InChI Key： OMGKEBSDRSYNER-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C)N=C=O)OC(F)F

Computed Properties

• Exact Mass: 247.0211625g/mol
• Monoisotopic Mass: 247.0211625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38.7Ų

Additional information on 4-Chloro-1-(difluoromethoxy)-2-(1-isocyanatoethyl)benzene

Professional Introduction to 4-Chloro-1-(difluoromethoxy)-2-(1-isocyanatoethyl)benzene (CAS No. 2648998-76-7)

4-Chloro-1-(difluoromethoxy)-2-(1-isocyanatoethyl)benzene, with the CAS number 2648998-76-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a unique structural arrangement of a chloro group, a difluoromethoxy substituent, and an isocyanatoethyl side chain, exhibits a range of properties that make it particularly valuable for various applications.

The molecular structure of 4-Chloro-1-(difluoromethoxy)-2-(1-isocyanatoethyl)benzene is characterized by its aromatic core, which is functionalized with multiple reactive groups. The presence of the chloro group at the 4-position and the difluoromethoxy group at the 1-position introduces both electronic and steric effects that influence the compound's reactivity and interactions with other molecules. The isocyanatoethyl side chain, located at the 2-position, provides a highly reactive site for further chemical modifications, making this compound a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in the development of novel compounds with potential pharmaceutical applications. The unique combination of functional groups in 4-Chloro-1-(difluoromethoxy)-2-(1-isocyanatoethyl)benzene makes it an attractive candidate for use in drug discovery and development. Specifically, the isocyanatoethyl group can undergo various reactions, such as nucleophilic addition or polymerization, which can lead to the formation of new molecular architectures with tailored properties.

One of the most promising areas of research involving this compound is its use as a precursor in the synthesis of biologically active molecules. The difluoromethoxy group, known for its ability to enhance metabolic stability and binding affinity, has been widely employed in medicinal chemistry to improve drug-like properties. Additionally, the chloro group can serve as a handle for further functionalization via cross-coupling reactions, allowing for the introduction of additional pharmacophores.

Recent studies have also explored the potential applications of 4-Chloro-1-(difluoromethoxy)-2-(1-isocyanatoethyl)benzene in materials science. The compound's ability to undergo polymerization reactions has led to the development of novel polymeric materials with unique mechanical and thermal properties. These materials have shown promise in various applications, including coatings, adhesives, and advanced composites.

The synthesis of 4-Chloro-1-(difluoromethoxy)-2-(1-isocyanatoethyl)benzene involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of a halogenated intermediate, followed by selective functionalization with the difluoromethoxy group. The final step involves introducing the isocyanatoethyl side chain through a reaction with an appropriate reagent.

In terms of safety and handling, it is essential to follow standard laboratory protocols when working with this compound. While it does not fall under any hazardous or controlled substance classifications, proper personal protective equipment (PPE) should be used to minimize exposure. Additionally, storage conditions should be carefully controlled to prevent degradation or unwanted side reactions.

The growing body of research on 4-Chloro-1-(difluoromethoxy)-2-(1-isocyanatoethyl)benzene underscores its significance as a versatile building block in chemical synthesis. As our understanding of its properties and reactivity continues to expand, new applications in pharmaceuticals and materials science are likely to emerge. This compound exemplifies the importance of innovative molecular design in driving advancements across multiple scientific disciplines.